Cas no 97773-09-6 (2-Propenoic acid, 1,4-dioxaspiro[4.5]dec-2-ylmethyl ester)

2-Propenoic acid, 1,4-dioxaspiro[4.5]dec-2-ylmethyl ester structure
97773-09-6 structure
Product name:2-Propenoic acid, 1,4-dioxaspiro[4.5]dec-2-ylmethyl ester
CAS No:97773-09-6
MF:C12H18O4
MW:226.268924236298
CID:1992033
PubChem ID:59641530

2-Propenoic acid, 1,4-dioxaspiro[4.5]dec-2-ylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 1,4-dioxaspiro[4.5]dec-2-ylmethyl ester
    • 1,4-dioxaspiro[4.5]decan-3-ylmethyl prop-2-enoate
    • (1,4-Dioxaspiro[4.5]decan-2-yl)methyl acrylate
    • SCHEMBL10306298
    • DTXSID90732565
    • PBZQCLTYWHSQDF-UHFFFAOYSA-N
    • (1,4-Dioxaspiro[4.5]decan-2-yl)methyl prop-2-enoate
    • 97773-09-6
    • DB-203511
    • Inchi: InChI=1S/C12H18O4/c1-2-11(13)14-8-10-9-15-12(16-10)6-4-3-5-7-12/h2,10H,1,3-9H2
    • InChI Key: PBZQCLTYWHSQDF-UHFFFAOYSA-N
    • SMILES: C=CC(=O)OCC1COC2(O1)CCCCC2

Computed Properties

  • Exact Mass: 226.12050905Da
  • Monoisotopic Mass: 226.12050905Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 44.8Ų

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